2-(2,3-dihydro-1H-inden-5-yl)-N,N-dimethylacetamide

• IUPAC Name: 2-(2,3-dihydro-1H-inden-5-yl)-N,N-dimethylacetamide
• InChI: InChI=1S/C13H17NO/c1-14(2)13(15)9-10-6-7-11-4-3-5-12(11)8-10/h6-8H,3-5,9H2,1-2H3
• InChI Key: SZHDNZACGQBSGT-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)CC1=CC2=C(CCC2)C=C1
• Molecular Formula: C13H17NO
• Molecular Weight: 203.28 g/mol

Description

2-(2,3-dihydro-1H-inden-5-yl)-N,N-dimethylacetamide, also known as DMAA, is a synthetic compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. DMAA is a white crystalline powder that is soluble in water and organic solvents.

Mechanism of Action

The exact mechanism of action of 2-(2,3-dihydro-1H-inden-5-yl)-N,N-dimethylacetamide is not fully understood. However, it has been proposed that 2-(2,3-dihydro-1H-inden-5-yl)-N,N-dimethylacetamide may exert its effects by modulating the activity of neurotransmitters in the brain, such as dopamine and norepinephrine. 2-(2,3-dihydro-1H-inden-5-yl)-N,N-dimethylacetamide has also been shown to inhibit the activity of monoamine oxidase, an enzyme that breaks down neurotransmitters.
Biochemical and Physiological Effects:
2-(2,3-dihydro-1H-inden-5-yl)-N,N-dimethylacetamide has been shown to exhibit a range of biochemical and physiological effects. In vitro studies have demonstrated that 2-(2,3-dihydro-1H-inden-5-yl)-N,N-dimethylacetamide can protect cells from oxidative stress-induced damage, reduce inflammation, and enhance mitochondrial function. In vivo studies have shown that 2-(2,3-dihydro-1H-inden-5-yl)-N,N-dimethylacetamide can improve memory and cognitive function, reduce anxiety-like behavior, and increase locomotor activity.

Advantages and Limitations for Lab Experiments

One of the advantages of 2-(2,3-dihydro-1H-inden-5-yl)-N,N-dimethylacetamide in lab experiments is its ability to cross the blood-brain barrier, which allows it to exert its effects on the central nervous system. However, 2-(2,3-dihydro-1H-inden-5-yl)-N,N-dimethylacetamide has also been shown to exhibit cytotoxic effects at high concentrations, which can limit its use in some experiments. Additionally, the potential for 2-(2,3-dihydro-1H-inden-5-yl)-N,N-dimethylacetamide to interact with other compounds or drugs should be considered when designing experiments.

Future Directions

There are several potential future directions for research on 2-(2,3-dihydro-1H-inden-5-yl)-N,N-dimethylacetamide. One area of interest is the development of new drugs based on the antioxidant activity of 2-(2,3-dihydro-1H-inden-5-yl)-N,N-dimethylacetamide. Another area of interest is the investigation of the potential neuroprotective effects of 2-(2,3-dihydro-1H-inden-5-yl)-N,N-dimethylacetamide in various disease models. Additionally, the use of 2-(2,3-dihydro-1H-inden-5-yl)-N,N-dimethylacetamide as a tool in analytical chemistry for the detection and quantification of neurotransmitters and other biomolecules is an area of potential future research.

Synthesis Methods

2-(2,3-dihydro-1H-inden-5-yl)-N,N-dimethylacetamide can be synthesized using a variety of methods, including the reaction of 2-aminoindan with N,N-dimethylacetyl chloride, or the reaction of 2-aminoindan with N,N-dimethylacetic acid in the presence of a coupling agent. The purity and yield of 2-(2,3-dihydro-1H-inden-5-yl)-N,N-dimethylacetamide can be improved by using different purification methods such as recrystallization or column chromatography.

Scientific Research Applications

2-(2,3-dihydro-1H-inden-5-yl)-N,N-dimethylacetamide has been investigated for its potential applications in various areas of scientific research, including drug discovery, neuropharmacology, and analytical chemistry. 2-(2,3-dihydro-1H-inden-5-yl)-N,N-dimethylacetamide has been shown to exhibit potent antioxidant activity, which makes it a potential candidate for the development of new drugs for the treatment of oxidative stress-related diseases.